Cas no 2229182-19-6 (4-(azidomethyl)-2,3-dihydro-1H-indene)

• Product Name: 4-(azidomethyl)-2,3-dihydro-1H-indene
• CAS No: 2229182-19-6
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 6521464
• PubChem ID: 152190936
• Update Time: 2025-10-30

4-(azidomethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-2,3-dihydro-1H-indene
• 2229182-19-6
• EN300-2000980

• Inchi： 1S/C10H11N3/c11-13-12-7-9-5-1-3-8-4-2-6-10(8)9/h1,3,5H,2,4,6-7H2
• InChI Key： VTFXZUGYODGHPB-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC2CCCC=21)=[N+]=[N-]

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-(azidomethyl)-2,3-dihydro-1H-indene

4-(Azidomethyl)-2,3-Dihydro-1H-Indene: A Comprehensive Overview

4-(Azidomethyl)-2,3-dihydro-1H-indene, identified by the CAS number 2229182-19-6, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of indene derivatives, which have been extensively studied for their unique structural properties and versatile applications in various chemical and biological systems. The presence of the azidomethyl group (-N₃) introduces distinct reactivity and functionality to the molecule, making it a valuable component in modern chemical synthesis.

The structure of 4-(azidomethyl)-2,3-dihydro-1H-indene consists of a dihydroindene ring system with a methyl azide substituent at the fourth position. This arrangement imparts a combination of aromaticity and aliphatic properties, which are advantageous in both synthetic and applied chemistry. The compound's stability and reactivity have been explored in numerous studies, highlighting its potential as an intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic methodologies have underscored the importance of indene derivatives like 4-(azidomethyl)-2,3-dihydro-1H-indene in constructing bioactive compounds. For instance, researchers have utilized this compound as a precursor in the synthesis of heterocyclic frameworks, which are critical components in drug design. The azide group's ability to undergo click chemistry reactions has further expanded its utility in creating functional materials and bioconjugates.

In terms of applications, 4-(azidomethyl)-2,3-dihydro-1H-indene has found relevance in materials science due to its potential role in forming robust polymer networks. The azide moiety's reactivity under specific conditions allows for the formation of cross-linked structures with tailored mechanical properties. This has implications for the development of advanced materials used in electronics, adhesives, and biomedical devices.

The synthesis of 4-(azidomethyl)-2,3-dihydro-1H-indene typically involves multi-step processes that emphasize selectivity and efficiency. Recent studies have focused on optimizing these procedures using catalytic systems or green chemistry principles to minimize environmental impact. For example, transition metal-catalyzed coupling reactions have been employed to streamline the construction of this compound from readily available starting materials.

Beyond its synthetic applications, 4-(azidomethyl)-2,3-dihydro-1H-indene has shown promise in biological contexts. Preliminary assays indicate that this compound may exhibit modulatory effects on cellular pathways relevant to neurodegenerative diseases or cancer. While further research is needed to establish its therapeutic potential, these findings highlight its role as a lead compound in drug discovery efforts.

In conclusion, 4-(azidomethyl)-2,3-dihydro-1H-indene, with its unique structural features and functional groups, continues to be a focal point in contemporary chemical research. Its applications span across organic synthesis, materials science, and biomedicine, underscoring its versatility as a chemical building block. As ongoing studies unravel new aspects of its properties and reactivity, this compound is poised to contribute significantly to future innovations in these fields.